3-methyl-2-phenyl-1,3-benzothiazol-3-ium perchlorate

• IUPAC Name: 3-methyl-2-phenyl-1,3-benzothiazol-3-ium;perchlorate
• InChI: InChI=1S/C14H12NS.ClHO4/c1-15-12-9-5-6-10-13(12)16-14(15)11-7-3-2-4-8-11;2-1(3,4)5/h2-10H,1H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: LOEKBKIGMBNXJV-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=C(SC2=CC=CC=C21)C3=CC=CC=C3.[O-]Cl(=O)(=O)=O
• Molecular Formula: C14H12ClNO4S
• Molecular Weight: 325.8 g/mol
• Solubility: >48.9 [ug/mL] (The mean of the results at pH 7.4)

Description

3-methyl-2-phenyl-1,3-benzothiazol-3-ium perchlorate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a yellow crystalline powder, and it is also known as MPTP. The purpose of

Scientific Research Applications

MPTP has been extensively studied for its potential applications in various fields. One of the most significant applications of MPTP is in the field of fluorescence spectroscopy. MPTP is a fluorescent dye, and it has been used as a probe to study the conformational changes in proteins and nucleic acids. MPTP has also been used as a fluorescent probe to study the interaction between enzymes and substrates.

Mechanism of Action

The mechanism of action of MPTP is not well understood. However, it is believed that MPTP interacts with the hydrophobic regions of proteins and nucleic acids, leading to changes in their conformation. MPTP has also been shown to interact with enzymes, leading to changes in their activity.
Biochemical and Physiological Effects:
MPTP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of some enzymes, such as acetylcholinesterase. MPTP has also been shown to induce apoptosis in cancer cells. Additionally, MPTP has been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPTP is its fluorescent properties, which make it a useful probe for studying proteins and nucleic acids. Additionally, MPTP is relatively easy to synthesize, making it readily available for use in lab experiments. However, one of the limitations of MPTP is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of MPTP. One area of research is the development of new fluorescent probes based on the structure of MPTP. Another area of research is the study of the interaction between MPTP and other biomolecules, such as lipids and carbohydrates. Additionally, the potential use of MPTP in the treatment of oxidative stress-related diseases warrants further investigation.
Conclusion:
In conclusion, 3-methyl-2-phenyl-1,3-benzothiazol-3-ium perchlorate is a chemical compound that has potential applications in various fields, particularly in fluorescence spectroscopy. The synthesis method of MPTP involves a two-step process, and its mechanism of action is not well understood. MPTP has been shown to have a variety of biochemical and physiological effects, and it has advantages and limitations for use in lab experiments. Finally, there are several future directions for the study of MPTP, which may lead to new discoveries and applications.

Synthesis Methods

The synthesis of MPTP involves a two-step process. The first step involves the reaction of 2-aminobenzothiazole with methyl iodide to form 2-methylbenzothiazole. The second step involves the reaction of 2-methylbenzothiazole with phenyl magnesium bromide to form MPTP.